Cas no 77992-44-0 (5-Bromo-2-hydrazinylpyridine)

• Product Name: 5-Bromo-2-hydrazinylpyridine
• CAS No: 77992-44-0
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD00513424
• CID: 59937
• PubChem ID: 253661641
• Update Time: 2025-04-18

5-Bromo-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• (5-Bromopyridin-2-yl)hydrazine
• 5-Bromo-2-hydrazinopyridine
• (5-Bromo-pyridin-2-yl)-hydrazine
• 1-(5-bromopyridin-2-yl)hydrazine
• 5-Bromo-2-hydrazinylpyridine
• 5-Bromo-pyridin-2-yl-hydrazine
• Pyridine,5-bromo-2-hydrazinyl-
• 2-Hydrazino-5-BroMopyridine
• (5-Bromo-2-pyridyl)hydrazine
• PYRIDINE, 5-BROMO-2-HYDRAZINO-
• 2(1H)-Pyridinone, 5-bromo-, hydrazone
• PubChem18793
• 5-bromo-2-pyridylhydrazine
• 5-Bromo-2-hydrazinepyridine
• 5-bromopyridin-2-ylhydrazine
• KSC494E3N
• 5bromo-pyridin-2-yl-hydrazine
• 5-Bromo-Pyrdin-2-yl-hydrazine
• QYQLEYTXFMOLEI-UHFFFAOYSA-N
• (5-bromopyridin-2-yl)-hydrazine
• AC-23262
• SCHEMBL12874142
• AKOS000112997
• (5-bromo-pyridin-2-yl)-hydrazine, AldrichCPR
• DTXSID10468177
• 77992-44-0
• FT-0649155
• 5-Bromo-2-hydrazinopyridine, 97%
• CS-D0767
• B4327
• 5-BROMO PYRIDIN-2-YL-HYDRAZINE
• AM804355
• DS-0660
• 5-Bromo-pyridine-2-yl-hydrazine
• A9842
• MFCD00513424
• J-516937
• SCHEMBL246507
• SCHEMBL17379483
• W9I
• SCHEMBL18759838
• AKOS028109130
• EN300-66410
• SY007642
• PS-4949
• ALBB-018629
• BBL104198
• 5-Bromopyridin-2-yl-hydrazine
• STL558028

• MDL： MFCD00513424
• Inchi： 1S/C5H6BrN3/c6-4-1-2-5(9-7)8-3-4/h1-3H,7H2,(H,8,9)
• InChI Key： QYQLEYTXFMOLEI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NN

Computed Properties

• Exact Mass: 186.97500
• Monoisotopic Mass: 186.97451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9

Experimental Properties

• Density: 1.782
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 305.7℃ at 760 mmHg
• Flash Point: 138.7℃
• Refractive Index: 1.695
• PSA: 50.94000
• LogP: 1.90300

5-Bromo-2-hydrazinylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-36-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives